Cas no 2287312-25-6 (7-bromo-1-(cyclopropylmethyl)-4-methoxy-1H-1,2,3-benzotriazole)

• Product Name: 7-bromo-1-(cyclopropylmethyl)-4-methoxy-1H-1,2,3-benzotriazole
• CAS No: 2287312-25-6
• MF: C₁₁H₁₂BrN₃O
• MW: 282.136481285095
• CID: 6304534
• PubChem ID: 165738243
• Update Time: 2025-05-20

7-bromo-1-(cyclopropylmethyl)-4-methoxy-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6750087
• 2287312-25-6
• 7-bromo-1-(cyclopropylmethyl)-4-methoxy-1H-1,2,3-benzotriazole

• Inchi： 1S/C11H12BrN3O/c1-16-9-5-4-8(12)11-10(9)13-14-15(11)6-7-2-3-7/h4-5,7H,2-3,6H2,1H3
• InChI Key： QLEFUUAEYWSYRO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1N(CC1CC1)N=N2)OC

Computed Properties

• Exact Mass: 281.01637g/mol
• Monoisotopic Mass: 281.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.9Ų

Additional information on 7-bromo-1-(cyclopropylmethyl)-4-methoxy-1H-1,2,3-benzotriazole

Research Brief on 7-bromo-1-(cyclopropylmethyl)-4-methoxy-1H-1,2,3-benzotriazole (CAS: 2287312-25-6)

The compound 7-bromo-1-(cyclopropylmethyl)-4-methoxy-1H-1,2,3-benzotriazole (CAS: 2287312-25-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 7-bromo-1-(cyclopropylmethyl)-4-methoxy-1H-1,2,3-benzotriazole as a versatile intermediate in the synthesis of heterocyclic compounds. Its benzotriazole core, functionalized with bromo and methoxy groups, offers a scaffold for further chemical modifications, making it a valuable candidate for the development of novel bioactive molecules. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to derivatize this compound for targeted applications.

In vitro and in vivo studies have demonstrated the compound's potential in modulating key biological pathways. Preliminary data suggest that 7-bromo-1-(cyclopropylmethyl)-4-methoxy-1H-1,2,3-benzotriazole exhibits inhibitory activity against certain kinases, which are critical in the regulation of cell proliferation and apoptosis. This finding positions the compound as a promising candidate for oncology research, particularly in the context of kinase-driven cancers.

Furthermore, the compound's pharmacokinetic properties, including its metabolic stability and bioavailability, have been investigated in preclinical models. These studies indicate that 7-bromo-1-(cyclopropylmethyl)-4-methoxy-1H-1,2,3-benzotriazole possesses favorable drug-like characteristics, such as moderate plasma protein binding and acceptable half-life, which are essential for its progression into clinical development.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structure-activity relationship (SAR) studies to identify analogs with improved efficacy and safety profiles. Computational modeling and high-throughput screening are being utilized to accelerate this process.

In conclusion, 7-bromo-1-(cyclopropylmethyl)-4-methoxy-1H-1,2,3-benzotriazole represents a compelling area of investigation in chemical biology and drug discovery. Its unique structural features and biological activity underscore its potential as a lead compound for therapeutic development. Continued research is warranted to fully elucidate its mechanisms of action and to explore its applications in treating various diseases.